4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide

• Molecular Formula: C26H24N4O4S2
• Molecular Weight: 520.6 g/mol
• IUPAC Name: 4-tert-butyl-N-[2-[2-(4-nitroanilino)-2-oxoethyl]sulfanyl-1,3-benzothiazol-6-yl]benzamide
• InChI: InChI=1S/C26H24N4O4S2/c1-26(2,3)17-6-4-16(5-7-17)24(32)28-19-10-13-21-22(14-19)36-25(29-21)35-15-23(31)27-18-8-11-20(12-9-18)30(33)34/h4-14H,15H2,1-3H3,(H,27,31)(H,28,32)
• InChI Key: BAPUTUPMUJNAEG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]

Description

4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is a benzothiazole derivative that has been synthesized using various methods. Its unique chemical structure and properties make it a promising candidate for various applications in the field of scientific research.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide is not yet fully understood. However, it has been suggested that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has also been found to inhibit bacterial growth by disrupting the bacterial cell wall.
Biochemical and Physiological Effects:
4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and bacteria. Additionally, it has also been found to exhibit anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide in lab experiments is its unique chemical structure and properties. This compound has shown potential as an anticancer and antibacterial agent, which makes it a promising candidate for various research applications. However, one of the limitations of using this compound is its limited solubility, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on 4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide. One of the significant future directions is to study the mechanism of action of this compound in more detail. Additionally, further research is needed to determine the potential of this compound as an anticancer and antibacterial agent. Moreover, exploring the potential of this compound in other research areas such as drug delivery systems and material science is also a promising direction for future research.
Conclusion:
In conclusion, 4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide is a promising compound that has gained significant attention in the field of scientific research. Its unique chemical structure and properties make it a potential candidate for various applications in the field of medicinal chemistry, antibacterial agents, and other research areas. Further research is needed to determine the full potential of this compound and explore its future directions.

Synthesis Methods

The synthesis of 4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide has been achieved using different methods. One of the commonly used methods is the reaction of 2-[(2-mercapto-1,3-benzothiazol-6-yl)amino]-2-oxoethyl 4-tert-butylbenzoate with 4-nitroaniline in the presence of a base. The resulting product is then purified using various techniques such as column chromatography.

Scientific Research Applications

The unique chemical structure of 4-tert-butyl-N-{2-[(2-{4-nitroanilino}-2-oxoethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide has made it a promising candidate for various scientific research applications. One of the significant applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potential anticancer activity by inhibiting the growth of cancer cells. Additionally, this compound has also shown potential as an antibacterial agent.